Cas no 2877761-07-2 (2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide)
![2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide structure](https://www.kuujia.com/scimg/cas/2877761-07-2x500.png)
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide
- F6803-5118
- 2877761-07-2
- AKOS040880060
- 3-[(2-Pyrazinyloxy)methyl]-N-[3-(trifluoromethyl)phenyl]-1-pyrrolidineacetamide
-
- Inchi: 1S/C18H19F3N4O2/c19-18(20,21)14-2-1-3-15(8-14)24-16(26)11-25-7-4-13(10-25)12-27-17-9-22-5-6-23-17/h1-3,5-6,8-9,13H,4,7,10-12H2,(H,24,26)
- InChI Key: XFMLXFWXDILWKZ-UHFFFAOYSA-N
- SMILES: N1(CC(NC2=CC=CC(C(F)(F)F)=C2)=O)CCC(COC2=NC=CN=C2)C1
Computed Properties
- Exact Mass: 380.14601035g/mol
- Monoisotopic Mass: 380.14601035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4Ų
- XLogP3: 2.3
Experimental Properties
- Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 508.2±50.0 °C(Predicted)
- pka: 13.67±0.70(Predicted)
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6803-5118-5μmol |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide |
2877761-07-2 | 5μmol |
$94.5 | 2023-09-07 | ||
Life Chemicals | F6803-5118-20mg |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide |
2877761-07-2 | 20mg |
$148.5 | 2023-09-07 | ||
Life Chemicals | F6803-5118-40mg |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide |
2877761-07-2 | 40mg |
$210.0 | 2023-09-07 | ||
Life Chemicals | F6803-5118-10mg |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide |
2877761-07-2 | 10mg |
$118.5 | 2023-09-07 | ||
Life Chemicals | F6803-5118-75mg |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide |
2877761-07-2 | 75mg |
$312.0 | 2023-09-07 | ||
Life Chemicals | F6803-5118-2μmol |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide |
2877761-07-2 | 2μmol |
$85.5 | 2023-09-07 | ||
Life Chemicals | F6803-5118-2mg |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide |
2877761-07-2 | 2mg |
$88.5 | 2023-09-07 | ||
Life Chemicals | F6803-5118-3mg |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide |
2877761-07-2 | 3mg |
$94.5 | 2023-09-07 | ||
Life Chemicals | F6803-5118-5mg |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide |
2877761-07-2 | 5mg |
$103.5 | 2023-09-07 | ||
Life Chemicals | F6803-5118-30mg |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide |
2877761-07-2 | 30mg |
$178.5 | 2023-09-07 |
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide Related Literature
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
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Yan-lin Tang,De-Yong Xiong,Ping-Rui Wang,Li-ke Gao,Tian-yu Tang,Xiao-Nan Wei,Hai-Rong Zhang,Xu-Pu wu,Shen-Tong Ji RSC Adv., 2020,10, 20960-20971
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Mark A. Sephton,Christopher R. Emerson,Lev N. Zakharov,Paul R. Blakemore Chem. Commun., 2010,46, 2094-2096
Additional information on 2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide
Comprehensive Overview of 2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide (CAS No. 2877761-07-2)
2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide (CAS No. 2877761-07-2) is a novel synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyrrolidine and pyrazine moieties, exhibits promising pharmacological properties, making it a subject of ongoing research in drug discovery and development. The presence of a trifluoromethylphenyl group further enhances its bioactivity, particularly in targeting specific enzyme pathways.
The molecular structure of 2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide combines a pyrrolidine ring with a pyrazine heterocycle, linked via an ether bridge. This configuration is instrumental in its interaction with biological targets, such as receptors or enzymes, which are often explored in the context of central nervous system (CNS) disorders and metabolic diseases. Researchers have highlighted its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of proteins that are critical in signal transduction and are common targets for pharmaceuticals.
In recent years, the demand for small-molecule therapeutics with high specificity and minimal side effects has surged, driving interest in compounds like 2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide. Its trifluoromethyl group, in particular, is a hotspot in modern drug design due to its ability to improve metabolic stability and binding affinity. This aligns with current trends in precision medicine, where tailored therapies are developed to address individual patient needs. The compound's potential applications in neurodegenerative diseases and inflammatory conditions are also under investigation, reflecting broader industry shifts toward addressing unmet medical needs.
From a synthetic chemistry perspective, the preparation of 2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide involves multi-step organic reactions, including amide coupling and etherification. These processes are optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The compound's CAS No. 2877761-07-2 serves as a unique identifier in chemical databases, facilitating its tracking in research and regulatory contexts. Its solubility, stability, and pharmacokinetic properties are frequently studied to assess its viability as a drug candidate.
The growing interest in AI-driven drug discovery has also brought attention to compounds like 2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide. Computational models are increasingly used to predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This synergy between computational chemistry and experimental validation is a hallmark of contemporary research, addressing questions such as "How can AI optimize drug design?" and "What are the latest advancements in small-molecule inhibitors?"
In conclusion, 2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}-N-[3-(trifluoromethyl)phenyl]acetamide (CAS No. 2877761-07-2) represents a compelling case study in the intersection of medicinal chemistry and drug development. Its structural complexity and functional versatility make it a valuable subject for researchers exploring new therapeutic avenues. As the pharmaceutical industry continues to evolve, compounds like this will likely play a pivotal role in shaping the future of targeted therapies and personalized medicine.
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